Cas no 1844830-62-1 (methyl (3R)-3-amino-3-(1-ethyl-1H-imidazol-2-yl)propanoate)

• Product Name: methyl (3R)-3-amino-3-(1-ethyl-1H-imidazol-2-yl)propanoate
• CAS No: 1844830-62-1
• MF: C₉H₁₅N₃O₂
• MW: 197.234301805496
• CID: 5933704
• PubChem ID: 165799661
• Update Time: 2025-10-24

methyl (3R)-3-amino-3-(1-ethyl-1H-imidazol-2-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• methyl (3R)-3-amino-3-(1-ethyl-1H-imidazol-2-yl)propanoate
• EN300-1164230
• 1844830-62-1

• Inchi： 1S/C9H15N3O2/c1-3-12-5-4-11-9(12)7(10)6-8(13)14-2/h4-5,7H,3,6,10H2,1-2H3/t7-/m1/s1
• InChI Key： XKAPFVIMYVIONY-SSDOTTSWSA-N
• SMILES： O(C)C(C[C@H](C1=NC=CN1CC)N)=O

Computed Properties

• Exact Mass: 197.116426730g/mol
• Monoisotopic Mass: 197.116426730g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 70.1Ų

Additional information on methyl (3R)-3-amino-3-(1-ethyl-1H-imidazol-2-yl)propanoate

Methyl (3R)-3-Amino-3-(1-Ethyl-1H-Imidazol-2-yl)propanoate: A Comprehensive Overview

Methyl (3R)-3-amino-3-(1-ethyl-1H-imidazol-2-yl)propanoate (CAS No. 1844830-62-1) is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of amino acid derivatives and is characterized by its (3R) configuration, which imparts specific stereochemical properties that are crucial for its biological activity.

The imidazolyl moiety in the structure of methyl (3R)-3-amino-3-(1-ethyl-1H-imidazol-2-yl)propanoate is a key functional group that contributes to its pharmacological profile. Imidazoles are known for their ability to form hydrogen bonds and coordinate with metal ions, making them valuable in the design of drugs that target metalloenzymes or metal-binding proteins. The presence of the ethyl substituent on the imidazole ring further modulates the compound's lipophilicity and solubility, which are important factors in drug delivery and bioavailability.

Recent studies have highlighted the potential of methyl (3R)-3-amino-3-(1-ethyl-1H-imidazol-2-yl)propanoate as a lead compound in the development of novel therapeutics. One notable area of research is its application as a modulator of G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane receptors that play critical roles in various physiological processes, including neurotransmission, hormone signaling, and sensory perception. The ability of this compound to interact with specific GPCRs could open new avenues for treating conditions such as neurological disorders, cardiovascular diseases, and metabolic syndromes.

In addition to its potential as a GPCR modulator, methyl (3R)-3-amino-3-(1-ethyl-1H-imidazol-2-yl)propanoate has been investigated for its anti-inflammatory properties. Inflammation is a complex biological response involving immune cells, blood vessels, and molecular mediators. The compound's ability to inhibit pro-inflammatory cytokines and enzymes has been demonstrated in several preclinical models, suggesting its potential as an anti-inflammatory agent. This property makes it an attractive candidate for the development of treatments for inflammatory diseases such as arthritis, asthma, and inflammatory bowel disease.

The synthesis of methyl (3R)-3-amino-3-(1-ethyl-1H-imidazol-2-yl)propanoate involves several steps that require precise control over stereochemistry and functional group manipulation. One common synthetic route involves the condensation of an appropriate amino acid derivative with an imidazole-containing reagent, followed by esterification to form the methyl ester. The use of chiral catalysts or chiral auxiliaries can help achieve high enantiomeric purity, which is essential for ensuring the desired biological activity.

The physicochemical properties of methyl (3R)-3-amino-3-(1-ethyl-1H-imidazol-2-yl)propanoate, including its solubility, stability, and partition coefficient, have been extensively studied to optimize its formulation for various delivery methods. For example, its aqueous solubility can be enhanced through the use of co-solvents or surfactants, while its stability under different pH conditions has been evaluated to ensure its efficacy during storage and administration.

Clinical trials are currently underway to assess the safety and efficacy of methyl (3R)-3-amino-3-(1-ethyl-1H-imidazol-2-yl)propanoate in human subjects. Preliminary results have shown promising outcomes in terms of tolerability and pharmacokinetic profiles. However, further research is needed to fully understand its long-term effects and potential side effects.

In conclusion, methyl (3R)-3-amino-3-(1-ethyl-1H-imidazol-2-yl)propanoate (CAS No. 1844830-62-1) represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it a valuable lead for the development of novel therapeutics targeting GPCRs and inflammatory pathways. Ongoing studies continue to explore its full potential, paving the way for innovative treatments in various medical fields.